Cas no 2171430-51-4 (3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid)

• Product Name: 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid
• CAS No: 2171430-51-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5844894
• PubChem ID: 165564723
• Update Time: 2025-11-01

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid
• 3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclohexane-1-carboxylic acid
• EN300-1549379
• 2171430-51-4

• Inchi： 1S/C26H30N2O5/c1-16(13-24(29)28-18-8-6-7-17(14-18)25(30)31)27-26(32)33-15-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,16-18,23H,6-8,13-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t16-,17?,18?/m1/s1
• InChI Key： SOKPPIVXGQHRMN-WWDZGPRUSA-N
• SMILES： OC(C1CCCC(C1)NC(C[C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid

Introduction to 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic Acid (CAS No. 2171430-51-4)

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid, identified by its CAS number 2171430-51-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for therapeutic applications, particularly in the realm of drug discovery and development. The intricate structure of this molecule, characterized by its cyclohexane backbone and functionalized side chains, makes it a subject of intense research interest.

The molecular framework of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid incorporates several key structural motifs that are highly relevant to modern pharmacological research. The presence of a fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as this moiety is frequently employed in peptide synthesis and proteomics due to its stability and ease of incorporation into peptide chains. Additionally, the amide and carboxylic acid functionalities provide opportunities for further chemical modifications, enabling the development of derivatives with tailored biological activities.

In recent years, there has been a surge in the exploration of cyclic amino acids as building blocks for novel drug candidates. The cyclohexane ring in this compound not only contributes to its structural stability but also influences its conformational flexibility, which is crucial for binding to biological targets. The stereochemistry at the 3-position, specifically the (3R) configuration, is a result of careful synthetic planning aimed at optimizing pharmacokinetic properties and minimizing potential side effects.

One of the most compelling aspects of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid is its potential application in the development of enzyme inhibitors. The combination of an amine group and a carboxylic acid moiety creates a scaffold that can interact with various enzymatic active sites. This has led to investigations into its efficacy as an inhibitor for enzymes involved in metabolic pathways, such as kinases and proteases. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against several targets, making it a valuable candidate for further medicinal chemistry exploration.

The fluorenylmethoxycarbonyl group also serves a dual purpose in this context. Beyond its role in peptide synthesis, it can be utilized as a handle for further derivatization through coupling reactions with other functional groups. This flexibility allows chemists to modify the compound's properties, such as solubility and bioavailability, which are critical factors in drug development. Moreover, the fluorene moiety itself has been studied for its photophysical properties, suggesting potential applications in photoactivatable drugs or probes for cellular imaging.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has accelerated the discovery process for novel bioactive compounds. Molecular docking studies have been performed on 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid to identify potential binding pockets on target proteins. These simulations have provided insights into how the compound might interact with biological macromolecules at an atomic level, guiding the design of more potent and selective derivatives.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control of reaction conditions to ensure high yield and purity. Key steps include the formation of the cyclohexane ring via cyclization reactions and the introduction of the Fmoc group through nucleophilic substitution. Each step has been optimized to minimize side reactions and maximize efficiency, reflecting the importance placed on synthetic methodologies in modern drug discovery.

The pharmacological profile of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid is still under extensive investigation. However, early pharmacokinetic studies suggest that it exhibits good oral bioavailability and moderate metabolic stability. These properties are essential for a drug candidate to reach effective concentrations at the target site while minimizing rapid degradation by metabolic enzymes. Further studies are needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) profile.

In conclusion, 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid (CAS No. 2171430-51-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for further development into therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing unmet medical needs.